N-[(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylbenzamide

• IUPAC Name: N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-methylbenzamide
• InChI: InChI=1S/C16H13FN2OS/c1-10-6-3-4-7-11(10)15(20)18-16-19(2)14-12(17)8-5-9-13(14)21-16/h3-9H,1-2H3
• InChI Key: JQQDPLQLZXNANW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N=C2N(C3=C(C=CC=C3S2)F)C
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 868375-53-5

Description

N-[(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methylbenzamide is a useful research compound. Its molecular formula is C16H13FN2OS and its molecular weight is 300.35. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study by Desai et al. (2013) on the synthesis of fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs. These compounds showed significant antimicrobial activity against a range of bacteria and fungi. The presence of a fluorine atom in the benzoyl group was crucial for enhancing antimicrobial efficacy (Desai, N., Rajpara, K. M., & Joshi, V. V., 2013).

Antitumor Properties

Hutchinson et al. (2001) reported on the synthesis and in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles, highlighting their potent cytotoxic activities in certain human breast cancer cell lines. This work illustrates the potential use of benzothiazole derivatives as antitumor agents (Hutchinson, I., Chua, M., Browne, H., Trapani, V., Bradshaw, T., Westwell, A., & Stevens, M., 2001).

Anticonvulsant Effects

A study by Faizi et al. (2017) on novel 4-thiazolidinone derivatives indicated their significant anticonvulsant activity, showcasing the utility of benzothiazole and its derivatives in developing new therapeutic agents for seizure disorders. This compound did not impair learning and memory in experimental conditions, further underscoring its potential therapeutic benefits (Faizi, M., Jahani, R., Ebadi, S. A., Tabatabai, S., Rezaee, E., Lotfaliei, M., Amini, M., & Almasirad, A., 2017).

Molecular Docking and Pharmacological Evaluation

Research into the design, synthesis, and pharmacological evaluation of 4-thiazolidinone derivatives as benzodiazepine receptor agonists, as well as studies on the interaction of benzothiazole derivatives with biological targets, provides insights into their mechanism of action and potential therapeutic applications. For example, Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, offering valuable information on ligand-protein interactions and their implications for drug design (Mary, Y., Yalcin, G., Mary, Y., Resmi, K. S., Thomas, R., Önkol, T., Kasap, E., & Yildiz, I., 2020).